Cas no 188345-71-3 (tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate)

Technical Introduction: tert-Butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate is a bicyclic amine derivative featuring a rigid norbornene scaffold with a Boc-protected nitrogen. This structure imparts steric and electronic constraints, making it valuable in asymmetric synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The compound’s strained ring system and functional group versatility enable its use as a building block for complex heterocycles and chiral auxiliaries. Its well-defined stereochemistry and reactivity profile make it particularly useful in the synthesis of pharmacologically active compounds, including constrained peptidomimetics and bridged bicyclic frameworks.
tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate structure
188345-71-3 structure
Product Name:tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
CAS No:188345-71-3
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD22416354
CID:840336
PubChem ID:354333175
Update Time:2025-10-29

tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Boc-2-Azabicyclo[2.2.1]hept-5-ene
    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]hept-5-ene
    • Tert-Butyl2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • tert-butyl 2-aza-bicyclo[2.2.1]hept-5-ene-2-carboxylate
    • tert-butyl 5-azabicyclo[2.2.1]hept-2-ene-5-carboxylate
    • 2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic Acid tert-Butyl Ester
    • tert-butyl 2-aza-bicyclo[2.2.1]hept-5-ene-2-carbo×ylate
    • tert-butyl 3-oxo-2-aza-bicyclo[2.2.1]hept-5-ene-2-carboxylate
    • 2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 1,1-diMethylethyl ester
    • TERT-BUTYL 2-AZABICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLATE
    • N-Boc-2-azabicyclo[2.2.1]hept-5-ene
    • KSC497C1N
    • WT1523
    • 9814AA
    • 2-Aza-bicyclo[2.2.1]hept-5-ene-2-carboxylic ac
    • tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • MDL： MFCD22416354
    • Inchi： 1S/C11H17NO2/c1-11(2,3)14-10(13)12-7-8-4-5-9(12)6-8/h4-5,8-9H,6-7H2,1-3H3
    • InChI Key： ZATXHTCUZAWODK-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CC2C=CC1C2)=O

Computed Properties

  • Exact Mass: 195.12600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Boiling Point: 92°C/10mmHg(lit.)
  • Refractive Index: 1.4690-1.4730
  • PSA: 29.54000
  • LogP: 2.11970

tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Security Information

tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449041852-5g
2-Boc-2-Azabicyclo[2.2.1]hept-5-ene
 188345-71-3 97%
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 $219.24 2023-09-02
Alichem
A449041852-10g
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 188345-71-3 97%
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Alichem
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 188345-71-3 97%
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 $620.16 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162351-10g
tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
 188345-71-3 >95.0%(GC)
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 ¥1850.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162351-1G
tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
 188345-71-3 >95.0%(GC)
1g
 ¥279.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162351-25g
tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
 188345-71-3 >95.0%(GC)
25g
 ¥3291.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162351-5G
tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
 188345-71-3 >95.0%(GC)
5g
 ¥1113.90 2023-08-31
Chemenu
CM203089-5g
2-Boc-2-Azabicyclo[2.2.1]hept-5-ene
 188345-71-3 97%
5g
 $196 2021-08-04
Chemenu
CM203089-10g
2-Boc-2-Azabicyclo[2.2.1]hept-5-ene
 188345-71-3 97%
10g
 $284 2021-08-04
Chemenu
CM203089-25g
2-Boc-2-Azabicyclo[2.2.1]hept-5-ene
 188345-71-3 97%
25g
 $568 2021-08-04

tert-butyl 2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate Production Method

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